4-amino-N-methylpiperidine-1-carbothioamide;hydrochloride

• IUPAC Name: 4-amino-N-methylpiperidine-1-carbothioamide;hydrochloride
• InChI: InChI=1S/C7H15N3S.ClH/c1-9-7(11)10-4-2-6(8)3-5-10;/h6H,2-5,8H2,1H3,(H,9,11);1H
• InChI Key: HWUQBGBPZXNTAT-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)N1CCC(CC1)N.Cl
• Molecular Formula: C7H16ClN3S
• Molecular Weight: 209.74 g/mol

Description

Physical And Chemical Properties Analysis

4-amino-N-methylpiperidine-1-carbothioamide hydrochloride is a white crystalline powder. Further physical and chemical properties such as melting point, boiling point, solubility, and stability are not provided in the search results.

Scientific Research Applications

Corrosion Inhibition

A study by About et al. (2020) examined the use of 8-hydroxyquinoline analogs, including compounds structurally similar to 4-amino-N-methylpiperidine-1-carbothioamide hydrochloride, as corrosion inhibitors for C22E steel in hydrochloric acid solution. These compounds demonstrated effective corrosion inhibition, suggesting potential applications for 4-amino-N-methylpiperidine-1-carbothioamide hydrochloride in similar contexts (About et al., 2020).

Peptide Synthesis

Rodríguez et al. (2019) explored the use of 4-methylpiperidine, a compound related to 4-amino-N-methylpiperidine-1-carbothioamide hydrochloride, in the context of peptide synthesis. Their work focused on developing less polluting protocols for removing Fmoc groups, a critical step in solid-phase peptide synthesis (Rodríguez et al., 2019).

Structural Analysis and Drug Development

Studies on similar piperidine derivatives have contributed to drug development and structural analysis. For instance, Egorova et al. (2002) investigated the hydrodenitrogenation of 2-methylpiperidine, which is structurally related to 4-amino-N-methylpiperidine-1-carbothioamide hydrochloride. Their findings can inform the development of pharmaceuticals and the understanding of chemical reaction mechanisms (Egorova et al., 2002).

Antimicrobial and Antioxidant Research

Derivatives of carbothioamides, like 4-amino-N-methylpiperidine-1-carbothioamide hydrochloride, have been studied for their antimicrobial properties. Al-Abdullah et al. (2015) synthesized N-(1-adamantyl)carbothioamide derivatives, showcasing their potential in antimicrobial applications (Al-Abdullah et al., 2015). Additionally, Siddiqui et al. (2018) explored the antioxidant potential of piperidine-4-one compounds, indicating a potential area of application for 4-amino-N-methylpiperidine-1-carbothioamide hydrochloride in antioxidant research (Siddiqui et al., 2018).

Safety and Hazards

The safety data sheet for a similar compound, Piperidine, suggests that it is highly flammable and harmful if swallowed, in contact with skin, or if inhaled. It also causes severe skin burns and eye damage. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use personal protective equipment, ensure adequate ventilation, and remove all sources of ignition.